Cas no 2416233-73-1 (Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate)

• Product Name: Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate
• CAS No: 2416233-73-1
• MF: C₁₁H₁₃BrN₄O₂
• MW: 313.15
• CID: 5327275
• Update Time: 2025-06-13

Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate

• Inchi： 1S/C11H13BrN4O2/c1-11(2,3)18-10(17)15-8-5-14-16-6-7(12)4-13-9(8)16/h4-6H,1-3H3,(H,15,17)
• InChI Key： ULNWGKNVXZTHKO-UHFFFAOYSA-N
• SMILES： N(C1C=NN2C=C(Br)C=NC=12)C(=O)OC(C)(C)C

Additional information on Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate

Comprehensive Overview of Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate (CAS No. 2416233-73-1)

The compound Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate (CAS No. 2416233-73-1) is a highly specialized heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate is its role in medicinal chemistry. The 6-bromo substitution on the pyrazolo[1,5-a]pyrimidine scaffold provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This versatility aligns with current trends in fragment-based drug design and combinatorial chemistry, where modular building blocks are essential for optimizing drug candidates.

In addition to its pharmaceutical applications, this compound is also relevant in agrochemical research. The pyrazolo[1,5-a]pyrimidine moiety is known to exhibit herbicidal and fungicidal properties, making it a promising candidate for the development of next-generation crop protection agents. With the global push toward sustainable agriculture, compounds like Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate are being scrutinized for their environmental impact and efficacy.

The synthesis of Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate typically involves multi-step organic reactions, including Boc protection and bromination. These processes are critical for ensuring high purity and yield, which are essential for industrial-scale production. Recent advancements in green chemistry have also influenced the synthesis protocols, with researchers exploring catalytic methods and solvent-free conditions to minimize waste.

From a commercial perspective, the demand for Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate is driven by its utility in high-throughput screening and lead optimization. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound to accelerate their drug discovery pipelines. Its CAS No. 2416233-73-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Another area of interest is the compound's potential in cancer research. The pyrazolo[1,5-a]pyrimidine scaffold has been linked to antitumor activity, particularly in targeting protein kinases involved in cell proliferation. This aligns with the broader focus on precision medicine and targeted cancer therapies, which are among the most searched topics in biomedical literature today.

For researchers working with Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate, proper handling and storage are crucial. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safety. The compound's stability under various conditions is also a subject of ongoing study, particularly in the context of formulation development.

In summary, Tert-butyl N-(6-bromopyrazolo[1,5-a]pyrimidin-3-yl)carbamate (CAS No. 2416233-73-1) is a multifaceted compound with significant applications in drug discovery, agrochemicals, and material science. Its structural features and reactivity make it a valuable tool for scientists exploring new frontiers in heterocyclic chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.